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Compound of Interest

Compound Name: 5'-O-DMT-rI

Cat. No.: B10854480

Get Quote

CAS Number: 119898-59-8

This technical guide provides an in-depth overview of 5'-O-(4,4'-dimethoxytrityl)inosine (5'-O-
DMT-riboinosine), a crucial protected nucleoside for the synthesis of oligonucleotides and a

valuable tool for researchers in drug development and molecular biology. This document details

its chemical properties, a representative synthesis protocol, purification methods, and analytical

characterization techniques.

Chemical Properties
A summary of the key chemical properties of 5'-O-DMT-riboinosine is presented in the table

below.
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Property Value

CAS Number 119898-59-8[1]

Molecular Formula C₃₁H₃₀N₄O₇[1]

Appearance Powder or liquid[1]

Purity ≥97%[1]

Storage Store in a tightly closed container at <-15°C[2]

Synthesis of 5'-O-DMT-riboinosine
The synthesis of 5'-O-DMT-riboinosine involves the protection of the 5'-hydroxyl group of

inosine with a dimethoxytrityl (DMT) group. This protecting group is crucial for directing

subsequent chemical modifications, particularly in the context of solid-phase oligonucleotide

synthesis. Below is a representative experimental protocol adapted from the synthesis of

similar protected nucleosides.

Experimental Protocol: Synthesis of 5'-O-DMT-
riboinosine
Materials:

Inosine

4,4'-Dimethoxytrityl chloride (DMT-Cl)

Anhydrous pyridine

Dichloromethane (DCM)

Methanol (MeOH)

Silica gel for column chromatography

Procedure:
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Dissolution: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), dissolve inosine in anhydrous pyridine.

Reaction: To the stirred solution, add 4,4'-dimethoxytrityl chloride (DMT-Cl) portion-wise at

room temperature. The reaction progress is monitored by thin-layer chromatography (TLC).

Quenching: Upon completion, the reaction is quenched by the slow addition of methanol.

Extraction: The solvent is removed under reduced pressure. The residue is redissolved in

dichloromethane (DCM) and washed sequentially with a saturated aqueous solution of

sodium bicarbonate and brine.

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,

and concentrated in vacuo to yield the crude product.

Purification: The crude 5'-O-DMT-riboinosine is purified by silica gel column chromatography

using a suitable gradient of methanol in dichloromethane.

Final Product: Fractions containing the pure product are pooled and the solvent is

evaporated to yield 5'-O-DMT-riboinosine as a solid.

Workflow for the Synthesis of 5'-O-DMT-riboinosine
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Synthesis of 5'-O-DMT-riboinosine

Starting Materials

Reaction

Work-up & Purification

Final Product

Inosine

Reaction in Pyridine

DMT-Cl Anhydrous Pyridine

Quench with Methanol

Extraction with DCM

Silica Gel Chromatography

5'-O-DMT-riboinosine

Click to download full resolution via product page

A flowchart illustrating the key steps in the synthesis of 5'-O-DMT-riboinosine.

Analytical Characterization
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The identity and purity of synthesized 5'-O-DMT-riboinosine are confirmed using various

analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR spectroscopy are used to confirm the chemical structure of the

compound. The characteristic peaks of the DMT group (aromatic protons and methoxy groups)

and the inosine moiety are expected. A representative ¹H NMR spectrum of a similar DMT-

protected nucleoside can be found in the literature.

Expected ¹H NMR Data (in CDCl₃):

Chemical Shift (ppm) Multiplicity Assignment

~ 8.0 - 8.2 s H-2 & H-8 of inosine

~ 7.2 - 7.5 m
Aromatic protons of DMT

group

~ 6.8 d
Aromatic protons of DMT

group

~ 6.3 d H-1' of ribose

~ 4.6 m H-2' of ribose

~ 4.2 m H-3' of ribose

~ 4.0 m H-4' of ribose

~ 3.8 s Methoxy protons of DMT group

~ 3.4 m H-5' of ribose

High-Performance Liquid Chromatography (HPLC)
HPLC is a standard method to assess the purity of 5'-O-DMT-riboinosine. A reverse-phase

column is typically used with a gradient of acetonitrile in a buffered aqueous solution (e.g.,

triethylammonium acetate). The retention time and peak purity are determined.

Typical HPLC Conditions:
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Parameter Condition

Column C18 reverse-phase

Mobile Phase A 0.1 M Triethylammonium acetate in water

Mobile Phase B Acetonitrile

Gradient Linear gradient of B in A

Detection UV at 260 nm

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray

ionization (ESI) is a common technique for this analysis. The expected mass-to-charge ratio

([M+H]⁺) for C₃₁H₃₀N₄O₇ is approximately 571.22 g/mol .

Role in Oligonucleotide Synthesis and Drug
Development
5'-O-DMT-riboinosine is a key building block in the chemical synthesis of RNA. The DMT group

protects the 5'-hydroxyl, allowing for the selective formation of phosphodiester bonds at the 3'-

position during solid-phase synthesis.

The Role of 5'-O-DMT-riboinosine in Oligonucleotide Synthesis
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Solid-Phase RNA Synthesis Cycle
1. Detritylation

(Removal of DMT)

2. Coupling
(Addition of 5'-O-DMT-riboinosine-3'-phosphoramidite)

3. Capping
(Acetylation of unreacted 5'-OH)

4. Oxidation
(P(III) to P(V))

Next Cycle

Click to download full resolution via product page

The four main steps in the solid-phase synthesis of RNA, where 5'-O-DMT-protected
nucleosides are essential.

Protected nucleosides, such as 5'-O-DMT-riboinosine, are fundamental to the development of

nucleic acid-based therapeutics, including antisense oligonucleotides, siRNAs, and aptamers.

These therapeutic modalities rely on the precise chemical synthesis of oligonucleotides with

specific sequences. The ability to chemically synthesize these molecules allows for the

introduction of various modifications to enhance their stability, delivery, and efficacy. Nucleoside

analogues can act as inhibitors of nucleic acid metabolism, thereby interfering with viral

replication or the growth of tumor cells, demonstrating significant antiviral and anti-tumor

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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